

Application Notes & Protocols for Enhancing the Bioavailability of 3,2'-Dihydroxyflavone

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3,2'-Dihydroxyflavone

CAS No.: 6068-76-4

Cat. No.: B191514

[Get Quote](#)

Authored for: Researchers, Scientists, and Drug Development Professionals Subject: Advanced Formulation Strategies to Overcome the Pharmacokinetic Limitations of **3,2'-Dihydroxyflavone**

Introduction: The Therapeutic Promise and Biological Hurdles of 3,2'-Dihydroxyflavone

3,2'-Dihydroxyflavone (3,2'-DHF) is a flavonoid compound distinguished by its unique hydroxylation pattern, which confers potent biological activities.[1][2] Research has highlighted its potential in diverse therapeutic areas, including the enhancement of pluripotent stem cell quality and the modulation of self-renewal signaling pathways (STAT3, AKT, GSK3 β , and ERK). [3] Furthermore, 3,2'-DHF exhibits significant antifungal and antibiofilm properties, particularly against pathogens like *Candida albicans*, positioning it as a promising candidate for novel anti-infective therapies.[3]

Despite this therapeutic potential demonstrated in vitro, the clinical translation of 3,2'-DHF, like many flavonoids, is severely hampered by poor oral bioavailability.[4][5][6] This guide provides a comprehensive overview of the underlying challenges and presents detailed, field-proven

protocols for developing advanced delivery systems to overcome these limitations. We will focus on lipid-based nanocarriers, offering a systematic approach from formulation development to in vitro validation.

Physicochemical Properties of 3,2'-Dihydroxyflavone


A foundational understanding of the molecule's properties is critical for designing effective delivery strategies.

Property	Value	Source
Molecular Formula	C ₁₅ H ₁₀ O ₄	
Molecular Weight	254.24 g/mol	
XLogP3	3.0	
Known Human Metabolite	(2S,3S,4S,5R)-3,4,5-trihydroxy-6-[2-(2-hydroxyphenyl)-4-oxochromen-3-yl]oxyoxane-2-carboxylic acid	[7]

The positive XLogP3 value indicates a lipophilic nature, suggesting poor aqueous solubility, a primary barrier to oral absorption.

The Core Challenge: Barriers to 3,2'-Dihydroxyflavone Oral Bioavailability

The journey of an orally administered drug to the systemic circulation is fraught with obstacles. For flavonoids like 3,2'-DHF, these challenges are particularly pronounced and can be categorized into three main stages: dissolution, absorption, and metabolism.[5][8]



[Click to download full resolution via product page](#)

Caption: Key physiological barriers limiting the oral bioavailability of 3,2'-DHF.

- **Poor Aqueous Solubility & Dissolution:** As a lipophilic compound, 3,2'-DHF dissolves poorly in the aqueous environment of the gastrointestinal (GI) tract.[9] For a drug to be absorbed, it must first be in solution; therefore, low solubility directly translates to low absorption.
- **Low Intestinal Permeability:** The dissolved drug must then cross the intestinal epithelial cell layer to enter the bloodstream. The physicochemical properties of flavonoids can limit their passive diffusion and make them substrates for efflux transporters, further reducing net absorption.[5]
- **Extensive Pre-systemic Metabolism:** Flavonoids are extensively metabolized by enzymes in both the intestinal wall and the liver (first-pass metabolism).[8] This process, primarily involving glucuronidation and sulfation, converts the parent compound into more water-soluble metabolites that are often less biologically active and are rapidly excreted.[8] The identification of a glucuronide metabolite for 3,2'-DHF confirms it undergoes this metabolic pathway.[7]

Formulation Strategy 1: Solid Lipid Nanoparticles (SLNs)

Causality Behind Experimental Choice: SLNs are advanced colloidal carriers that encapsulate lipophilic compounds like 3,2'-DHF within a solid lipid core.[10][11] This strategy addresses the core bioavailability challenges in several ways:

- Enhances Solubility: The drug is molecularly dispersed within the lipid matrix, bypassing the need for dissolution in the GI tract.[\[12\]](#)
- Protects from Degradation: The solid matrix protects the encapsulated 3,2'-DHF from the harsh enzymatic and pH environment of the stomach and intestine.[\[13\]](#)[\[14\]](#)
- Improves Absorption: The lipidic nature of SLNs facilitates absorption via lymphatic pathways, partially bypassing hepatic first-pass metabolism.[\[13\]](#) The nanosize provides a large surface area for interaction with the intestinal mucosa.[\[10\]](#)

Protocol 1: Preparation of 3,2'-DHF-Loaded SLNs via High-Shear Homogenization and Ultrasonication

This method is robust, scalable, and consistently produces stable nanoparticles.[\[11\]](#)

Materials:

- Active: **3,2'-Dihydroxyflavone** (3,2'-DHF)
- Solid Lipid: Compritol® 888 ATO (Glyceryl behenate)
- Surfactant: Tween® 80 (Polysorbate 80)
- Co-surfactant: Soy Lecithin
- Aqueous Phase: Deionized water

Equipment:

- High-shear homogenizer (e.g., Ultra-Turrax®)
- Probe sonicator
- Magnetic stirrer with heating
- Water bath

Step-by-Step Methodology:

- Preparation of Lipid Phase:
 - Accurately weigh 500 mg of Compritol® 888 ATO, 100 mg of Soy Lecithin, and 50 mg of 3,2'-DHF.
 - Place them in a glass beaker and heat in a water bath to 85°C (approx. 10°C above the lipid's melting point).
 - Stir gently with a magnetic stirrer until a clear, homogenous lipid melt is formed.
- Preparation of Aqueous Phase:
 - In a separate beaker, dissolve 1.5 g of Tween® 80 in 50 mL of deionized water.
 - Heat this aqueous phase to 85°C to match the temperature of the lipid phase. This prevents premature recrystallization of the lipid upon mixing.
- Formation of Primary Emulsion:
 - Pour the hot aqueous phase into the molten lipid phase while stirring.
 - Immediately subject the mixture to high-shear homogenization at 10,000 rpm for 10 minutes. This creates a coarse oil-in-water (o/w) pre-emulsion.
- Nanoparticle Formation:
 - Transfer the hot pre-emulsion to the probe sonicator.
 - Sonicate at 70% amplitude for 15 minutes in a pulsed mode (e.g., 10 seconds on, 5 seconds off) to prevent excessive heat buildup. The high-energy input from sonication breaks down the coarse droplets into the nano-size range.
- Cooling and Solidification:
 - Immediately place the resulting nanoemulsion in an ice bath and continue stirring gently.
 - Rapid cooling causes the lipid to solidify, entrapping the 3,2'-DHF within the nanoparticle matrix.

- Allow the dispersion to stir for 30 minutes in the ice bath. The final product is a 3,2'-DHF-loaded SLN dispersion.

Self-Validating System: Characterization of 3,2'-DHF SLNs

Thorough characterization is essential to ensure the formulation meets quality standards for reproducibility and performance.[\[15\]](#)[\[16\]](#)

Parameter	Method	Typical Target Value	Rationale
Particle Size & PDI	Dynamic Light Scattering (DLS)	100 - 300 nm, PDI < 0.3	Size influences absorption; low PDI indicates a homogenous population. [11]
Zeta Potential	Laser Doppler Velocimetry	>	±25
Encapsulation Efficiency (EE%)	Ultracentrifugation / HPLC	> 85%	Measures the percentage of initial drug successfully entrapped in the SLNs.
Drug Loading (DL%)	Ultracentrifugation / HPLC	1 - 5%	Quantifies the amount of drug relative to the total weight of the nanoparticle.

Formulation Strategy 2: Nanoemulsions (NEs)

Causality Behind Experimental Choice: Nanoemulsions are thermodynamically stable, transparent dispersions of oil and water stabilized by surfactants, with droplet sizes typically below 200 nm.[\[10\]](#)

- **Enhanced Solubilization:** 3,2'-DHF is dissolved in the oil phase of the emulsion, presenting the drug in a pre-dissolved state to the GI tract.[\[17\]](#)
- **Increased Surface Area:** The extremely small droplet size provides a vast interfacial area for drug release and absorption across the intestinal mucosa.[\[18\]](#)
- **Improved Permeability:** Surfactants used in the formulation can act as permeation enhancers, transiently opening tight junctions between intestinal cells.

Protocol 2: Preparation of 3,2'-DHF-Loaded O/W Nanoemulsion via High-Pressure Homogenization

This high-energy method is highly effective for producing nanoemulsions with uniform and small droplet sizes.[\[17\]](#)[\[18\]](#)

Materials:

- **Active:** **3,2'-Dihydroxyflavone** (3,2'-DHF)
- **Oil Phase:** Capryol® 90 (Propylene glycol monocaprylate)
- **Surfactant:** Solutol® HS 15 (Macrogol 15 hydroxystearate)
- **Co-surfactant:** Transcutol® HP (Diethylene glycol monoethyl ether)
- **Aqueous Phase:** Deionized water

Equipment:

- High-pressure homogenizer (HPH)
- Magnetic stirrer

Step-by-Step Methodology:


- **Solubility Screening (Rationale):** First, determine the solubility of 3,2'-DHF in various oils, surfactants, and co-surfactants to select the components that can dissolve the highest amount of the drug, which is critical for achieving good drug loading. Capryol 90, Solutol HS

15, and Transcutol HP are excellent starting candidates based on their use with other flavonoids.[17]

- Preparation of Oil Phase:
 - Dissolve 50 mg of 3,2'-DHF in 5 g of Capryol® 90.
 - Add 20 g of Solutol® HS 15 and 10 g of Transcutol® HP (this mixture of surfactant and co-surfactant is often termed the "Smix").
 - Stir until a clear, homogenous solution is obtained.
- Formation of Coarse Emulsion:
 - Slowly add the oil phase to 65 g of deionized water under moderate magnetic stirring.
 - Continue stirring for 30 minutes to form a milky, coarse emulsion.
- High-Pressure Homogenization:
 - Pass the coarse emulsion through the high-pressure homogenizer.
 - Operate at 15,000 psi for 5-7 cycles. The intense shear forces and cavitation within the homogenizer reduce the droplet size to the nanometer scale.
 - The final product should be a transparent or translucent nanoemulsion.

Workflow for Formulation and Evaluation

The development and validation of a bioavailability-enhanced formulation follows a logical progression from creation to in vitro testing.



[Click to download full resolution via product page](#)

Caption: A logical workflow from formulation to in vitro validation.

Protocols for Evaluating Enhanced Bioavailability

After successful formulation, it is imperative to demonstrate improved performance compared to the unformulated, "free" 3,2'-DHF.[\[19\]](#)[\[20\]](#)

Protocol 3: In Vitro Release Study

Objective: To compare the release rate of 3,2'-DHF from the nanoformulation versus a suspension of free 3,2'-DHF in simulated GI conditions.

Methodology:

- Prepare two release media: Simulated Gastric Fluid (SGF, pH 1.2) and Simulated Intestinal Fluid (SIF, pH 6.8).
- Place a known quantity of the 3,2'-DHF SLN dispersion (e.g., equivalent to 2 mg of 3,2'-DHF) into a dialysis bag (MWCO 12 kDa).
- As a control, use a suspension of 2 mg of free 3,2'-DHF in the same volume.
- Suspend each bag in 100 mL of SGF at 37°C with gentle stirring.
- At predetermined time points (e.g., 0.5, 1, 2 hours), withdraw 1 mL of the release medium and replace it with fresh medium.
- After 2 hours, transfer the bags to 100 mL of SIF and continue sampling at time points up to 24 hours (e.g., 4, 8, 12, 24 hours).
- Analyze the concentration of 3,2'-DHF in the collected samples using a validated HPLC method.
- Plot the cumulative percentage of drug released versus time. A sustained release profile is expected from the SLN formulation compared to the poor release from the free drug suspension.

Protocol 4: In Vitro Intestinal Permeability using the Caco-2 Cell Model

Objective: To model human intestinal absorption and quantify the transport of 3,2'-DHF across an epithelial monolayer. The Caco-2 cell line is the gold standard for this purpose.[\[21\]](#)[\[22\]](#)

Methodology:

- Cell Culture: Culture Caco-2 cells until they form a differentiated monolayer on permeable Transwell® inserts (typically 21 days post-seeding).
- Monolayer Integrity Test: Before the experiment, confirm the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER).
- Transport Study:
 - Wash the cell monolayers gently with pre-warmed Hank's Balanced Salt Solution (HBSS).
 - Add the test formulations (3,2'-DHF SLNs and free 3,2'-DHF suspension, diluted in HBSS) to the apical (AP) side of the inserts.
 - Add fresh HBSS to the basolateral (BL) side.
 - Incubate at 37°C.
 - At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the BL side and replace the volume with fresh HBSS.
- Quantification: Analyze the concentration of 3,2'-DHF in the BL samples by HPLC or LC-MS/MS.
- Calculate Apparent Permeability (Papp):
 - $P_{app} \text{ (cm/s)} = (dQ/dt) / (A * C_0)$
 - Where dQ/dt is the flux of the drug across the monolayer, A is the surface area of the insert, and C_0 is the initial concentration on the AP side.
 - A significantly higher P_{app} value for the SLN formulation compared to the free drug provides strong evidence of enhanced absorption.

Conclusion and Future Directions

The therapeutic application of **3,2'-Dihydroxyflavone** is constrained by significant bioavailability challenges inherent to its chemical structure. The formulation strategies detailed in these application notes, particularly the development of Solid Lipid Nanoparticles and Nanoemulsions, provide robust and validated pathways to overcome these hurdles.[23] By encapsulating 3,2'-DHF, these nanocarriers enhance its solubility, protect it from pre-systemic metabolism, and improve its transport across the intestinal barrier.[24][25] The provided protocols offer a comprehensive framework for researchers to develop, characterize, and validate these advanced delivery systems. Successful in vitro results from these protocols should be followed by in vivo pharmacokinetic studies in animal models to confirm the translation of these benefits to a living system, ultimately paving the way for the clinical application of this promising flavonoid.

References

- Ansari, M. J., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles. MDPI. Available at: [\[Link\]](#)
- Yuan, H., et al. (2024). Botanical Flavonoids: Efficacy, Absorption, Metabolism and Advanced Pharmaceutical Technology for Improving Bioavailability. MDPI. Available at: [\[Link\]](#)
- Thilakarathna, S. H., & Rupasinghe, H. P. V. (2013). Flavonoid Bioavailability and Attempts for Bioavailability Enhancement. PMC - NIH. Available at: [\[Link\]](#)
- Ansari, M. J., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles. PubMed. Available at: [\[Link\]](#)
- Gao, W., et al. (2019). Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview. PubMed. Available at: [\[Link\]](#)
- Carpena, M., et al. (2021). Strategies to enhance flavonoids bioavailability. ResearchGate. Available at: [\[Link\]](#)
- Kumar, A., & Kumar, A. (2024). EMBRACING THE FUTURE: HARNESSING THE POWER OF NATURAL FLAVONOIDS IN NANOTECHNOLOGY. IIP Series. Available at: [\[Link\]](#)
- Yuan, H., et al. (2024). Botanical Flavonoids: Efficacy, Absorption, Metabolism and Advanced Pharmaceutical Technology for Improving Bioavailability. ResearchGate. Available at: [\[Link\]](#)

- Gherman, A. A., et al. (2025). Flavonoid-Based Nanogels: A Comprehensive Overview. PMC - NIH. Available at: [\[Link\]](#)
- Teng, H., et al. (2021). Enhancement of bioavailability and bioactivity of diet-derived flavonoids by application of nanotechnology: a review. PubMed. Available at: [\[Link\]](#)
- Osorio-Londoño, C. A., et al. (2021). Nanotechnology as a Key to Enhance the Benefits and Improve the Bioavailability of Flavonoids in the Food Industry. ResearchGate. Available at: [\[Link\]](#)
- Ansari, M. J., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans. Encyclopedia.pub. Available at: [\[Link\]](#)
- Ansari, M. J., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles. ResearchGate. Available at: [\[Link\]](#)
- Pattani, A., et al. (2023). Emergence of Nano-Based Formulations for Effective Delivery of Flavonoids against Topical Infectious Disorders. NIH. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (n.d.). **3,2'-Dihydroxyflavone**. PubChem. Available at: [\[Link\]](#)
- Granado-Lorencio, F., et al. (2012). Overview of In vivo and In vitro Methods for Assessing Bioavailability of Bioactive Food Compounds. Bentham Science Publisher. Available at: [\[Link\]](#)
- Tan, M., et al. (2017). Development of solid lipid nanoparticles containing total flavonoid extract from *Dracocephalum moldavica* L. and their therapeutic effect against myocardial ischemia–reperfusion injury in rats. International Journal of Nanomedicine. Available at: [\[Link\]](#)
- Rich, G. T., et al. (2016). In vitro bioavailability and cellular bioactivity studies of flavonoids and flavonoid-rich plant extracts: questions, considerations and future perspectives. Cambridge Core. Available at: [\[Link\]](#)
- Liu, C. (2015). Using in Vitro and in Vivo Models To Evaluate the Oral Bioavailability of Nutraceuticals. ACS Publications. Available at: [\[Link\]](#)

- Various Authors. (n.d.). Formulation and evaluation of flavonoid derivatives' as topical nano-emulgel to treat the wound healing in diabetic patients. ResearchGate. Available at: [\[Link\]](#)
- Rich, G. T., et al. (2016). In vitro bioavailability and cellular bioactivity studies of flavonoids and flavonoid-rich plant extracts: questions, considerations and future perspectives. FAO AGRIS. Available at: [\[Link\]](#)
- Various Authors. (n.d.). Structure of 3,2'-DHF and screening of several flavonoid treatments in WJ-MSCs. ResearchGate. Available at: [\[Link\]](#)
- Becerra-Peña, D., et al. (2025). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. MDPI. Available at: [\[Link\]](#)
- Rich, G. T., et al. (2016). In vitro bioavailability and cellular bioactivity studies of flavonoids and flavonoid-rich plant extracts: questions, considerations and future perspectives. Cambridge University Press & Assessment. Available at: [\[Link\]](#)
- Various Authors. (2025). Design and Characterization of Solid Lipid Nanoparticles for Enhanced Delivery of Quercetin. History of Medicine. Available at: [\[Link\]](#)
- García-Pinilla, S., et al. (2021). Preparation of Water-in-Oil Nanoemulsions Loaded with Phenolic-Rich Olive Cake Extract Using Response Surface Methodology Approach. MDPI. Available at: [\[Link\]](#)
- Serrano, C., et al. (2020). pH dependency of the structural and photophysical properties of the atypical 2',3-dihydroxyflavone. RSC Publishing. Available at: [\[Link\]](#)
- Becerra-Peña, D., et al. (2025). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. PMC. Available at: [\[Link\]](#)
- Zain, N. M., et al. (2021). Nanoemulsion of flavonoid-enriched oil palm (*Elaeis guineensis* Jacq.) leaf extract enhances wound healing in zebrafish. ResearchGate. Available at: [\[Link\]](#)
- Various Authors. (n.d.). 7,8-Dihydroxyflavone: Sources, Pharmacokinetics, Bioavailability, and Biological Effects. Springer. Available at: [\[Link\]](#)

- Nagayoshi, H., et al. (2021). Oxidation of 3'-methoxyflavone, 4'-methoxyflavone, and 3',4'-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. PMC - NIH. Available at: [\[Link\]](#)
- The Metabolomics Innovation Centre (2012). Showing metabocard for 3-Hydroxyflavone (HMDB0031816). Human Metabolome Database. Available at: [\[Link\]](#)
- Serrano, C., et al. (2020). pH dependency of the structural and photophysical properties of the atypical 2',3-dihydroxyflavone. RSC Publishing. Available at: [\[Link\]](#)
- Park, S., et al. (2022). Effects of 3-hydroxyflavone (3-HF), 3,2'-dihydroxyflavone (3,2'-DHF), 3,3'-DHF, and 3,4'-DHF on the proliferation and differentiation of human-induced pluripotent stem cells. ResearchGate. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. researchgate.net [researchgate.net]
- 2. pH dependency of the structural and photophysical properties of the atypical 2',3-dihydroxyflavone - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 3. benchchem.com [benchchem.com]
- 4. mdpi.com [mdpi.com]
- 5. Enhancement of bioavailability and bioactivity of diet-derived flavonoids by application of nanotechnology: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. 3,2'-Dihydroxyflavone | C₁₅H₁₀O₄ | CID 455313 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. pharmaexcipients.com [pharmaexcipients.com]
- 9. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]

- [11. dovepress.com \[dovepress.com\]](https://dovepress.com)
- [12. historymedjournal.com \[historymedjournal.com\]](https://historymedjournal.com)
- [13. encyclopedia.pub \[encyclopedia.pub\]](https://encyclopedia.pub)
- [14. Emergence of Nano-Based Formulations for Effective Delivery of Flavonoids against Topical Infectious Disorders - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [15. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [16. Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [17. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [18. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [19. benthamscience.com \[benthamscience.com\]](https://benthamscience.com)
- [20. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [21. In vitro bioavailability and cellular bioactivity studies of flavonoids and flavonoid-rich plant extracts: questions, considerations and future perspectives | Proceedings of the Nutrition Society | Cambridge Core \[cambridge.org\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [22. cambridge.org \[cambridge.org\]](https://cambridge.org)
- [23. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [24. Lipid-Based Delivery Systems for Flavonoids and Flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [25. researchgate.net \[researchgate.net\]](https://researchgate.net)
- To cite this document: BenchChem. [Application Notes & Protocols for Enhancing the Bioavailability of 3,2'-Dihydroxyflavone]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b191514/docs#application-notes-protocols-for-enhancing-the-bioavailability-of-3-2-dihydroxyflavone\]](https://www.benchchem.com/product/b191514/docs#application-notes-protocols-for-enhancing-the-bioavailability-of-3-2-dihydroxyflavone)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)